Cas no 98141-45-8 (1H-Purine, 6,8-dichloro-2-(methylthio)-)

• Product Name: 1H-Purine, 6,8-dichloro-2-(methylthio)-
• CAS No: 98141-45-8
• MF: C₆H₄Cl₂N₄S
• MW: 235.09375667572
• CID: 750720
• PubChem ID: 6187941
• Update Time: 2025-04-19

1H-Purine, 6,8-dichloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6,8-dichloro-2-(methylthio)-
• 6,8-dichloro-2-methylsulfanyl-7H-purine
• NSC-22727
• NSC22727
• AKOS024337864
• DTXSID30422195
• 98141-45-8

• Inchi： 1S/C6H4Cl2N4S/c1-13-6-10-3(7)2-4(12-6)11-5(8)9-2/h1H3,(H,9,10,11,12)
• InChI Key： HCDIZFGKFJHVDP-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)SC)N=C(N2)Cl

Computed Properties

• Exact Mass: 233.9533727g/mol
• Monoisotopic Mass: 233.9533727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.8Ų